N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide, also known as BPA-NP, is a synthetic compound that has gained attention in scientific research due to its potential biological and pharmacological properties. BPA-NP belongs to the family of nitrophenyl acrylamides and has a bicyclic ring structure. In
Mechanism of Action
The mechanism of action of N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide has been shown to scavenge free radicals, which are known to cause cellular damage.
Biochemical and Physiological Effects:
N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and colitis. N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide has also been shown to reduce oxidative stress in animal models of Parkinson's disease and Alzheimer's disease. Furthermore, N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide has been shown to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
One advantage of using N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide in lab experiments is its high solubility in water, which makes it easy to administer to cells and animals. Additionally, N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide has been shown to have low toxicity in animal studies. However, one limitation of using N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide in lab experiments is its instability in the presence of light and heat, which can lead to degradation of the compound.
Future Directions
There are many potential future directions for research involving N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide. One area of research could focus on the development of N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide as a drug delivery system for the treatment of neurological disorders. Another area of research could focus on the use of N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide as a fluorescent probe for imaging biological systems. Additionally, further studies could investigate the potential use of N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide as a therapeutic agent for cancer and inflammatory diseases.
Synthesis Methods
The synthesis of N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide involves the condensation of 3-nitrobenzaldehyde and bicyclo[2.2.1]hept-2-en-5-one in the presence of acetic acid. The resulting product is then treated with acetyl chloride and ammonia to form N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide. The synthesis method has been optimized to produce high yields of the compound, making it readily available for scientific research.
Scientific Research Applications
N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide has been extensively studied for its potential biological and pharmacological properties. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide has also been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. Furthermore, N-bicyclo[2.2.1]hept-2-yl-3-(3-nitrophenyl)acrylamide has been investigated for its potential use as a fluorescent probe for imaging biological systems.
properties
IUPAC Name |
(E)-N-(2-bicyclo[2.2.1]heptanyl)-3-(3-nitrophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3/c19-16(17-15-10-12-4-6-13(15)8-12)7-5-11-2-1-3-14(9-11)18(20)21/h1-3,5,7,9,12-13,15H,4,6,8,10H2,(H,17,19)/b7-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUTLHHLKABEKQO-FNORWQNLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC1CC2NC(=O)C=CC3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2CC1CC2NC(=O)/C=C/C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.